Cas no 64840-81-9 (4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-)

4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl- structure
64840-81-9 structure
Product Name:4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-
CAS No:64840-81-9
MF:C18H31NO
MW:277.444845438004
CID:415504
PubChem ID:13241479
Update Time:2025-04-19

4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone, 2,3-dimethyl-6-undecyl-
    • 2,3-dimethyl-6-undecyl-1H-pyridin-4-one
    • DTXSID40531343
    • 64840-81-9
    • 2,3-Dimethyl-6-undecylpyridin-4(1H)-one
    • Inchi: 1S/C18H31NO/c1-4-5-6-7-8-9-10-11-12-13-17-14-18(20)15(2)16(3)19-17/h14H,4-13H2,1-3H3,(H,19,20)
    • InChI Key: AMXYOJULBYSKBI-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C)NC(=C1)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 277.24073
  • Monoisotopic Mass: 277.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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